Cas no 3861-58-3 (4-Hydroxy-3-iodo-5-nitrobenzaldehyde)

4-Hydroxy-3-iodo-5-nitrobenzaldehyde structure

3861-58-3 structure

Product Name:4-Hydroxy-3-iodo-5-nitrobenzaldehyde

CAS No:3861-58-3

MF:C₇H₄INO₄

MW:293.015434265137

CID:2620787

PubChem ID:1494374

Update Time:2025-09-22

4-Hydroxy-3-iodo-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Hydroxy-3-iodo-5-nitrobenzaldehyde
- STL382355
- CS-0366745
- VS-08081
- BBL025755
- NS00133710
- 3861-58-3
- NVMYBVZAFRMSDV-UHFFFAOYSA-N
- 4-Hydroxy-3-iod-5-nitro-benzaldehyd
- SCHEMBL4009103
- AKOS000113620
- MDL： MFCD04227162
- Inchi： 1S/C7H4INO4/c8-5-1-4(3-10)2-6(7(5)11)9(12)13/h1-3,11H
- InChI Key： NVMYBVZAFRMSDV-UHFFFAOYSA-N
- SMILES： IC1=CC(C=O)=CC(=C1O)[N+](=O)[O-]

Computed Properties

Exact Mass: 292.91851Da
Monoisotopic Mass: 292.91851Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 83.1Å²

4-Hydroxy-3-iodo-5-nitrobenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	H956458-10mg	4-Hydroxy-3-iodo-5-nitrobenzaldehyde	3861-58-3		10mg	$58.00	2023-05-18
TRC	H956458-50mg	4-Hydroxy-3-iodo-5-nitrobenzaldehyde	3861-58-3		50mg	$155.00	2023-05-18
TRC	H956458-100mg	4-Hydroxy-3-iodo-5-nitrobenzaldehyde	3861-58-3		100mg	$242.00	2023-05-18
TRC	H956458-500mg	4-Hydroxy-3-iodo-5-nitrobenzaldehyde	3861-58-3		500mg	$546.00	2023-05-18
TRC	H956458-1g	4-Hydroxy-3-iodo-5-nitrobenzaldehyde	3861-58-3		1g	$ 800.00	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1437415-5g	4-Hydroxy-3-iodo-5-nitrobenzaldehyde	3861-58-3	98%	5g	￥6159.00	2024-05-15

4-Hydroxy-3-iodo-5-nitrobenzaldehyde Related Literature

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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrobenzaldehydes

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